4-{[3-(2-Ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide

• IUPAC Name: 4-[[3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C23H27N5O3S/c1-3-17-6-4-5-13-28(17)23(29)20-14-25-22-19(12-7-15(2)26-22)21(20)27-16-8-10-18(11-9-16)32(24,30)31/h7-12,14,17H,3-6,13H2,1-2H3,(H2,24,30,31)(H,25,26,27)
• InChI Key: KRXBEMWLDQRXRR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=C(C=C4)S(=O)(=O)N)C=CC(=N3)C
• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol
• CAS No.: 1251677-04-9

Description

4-{[3-(2-Ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C23H27N5O3S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study by Huang et al. (2021) focuses on the synthesis, crystal structure, and DFT study of compounds involving boric acid ester intermediates with benzene rings. This research involves a three-step substitution reaction, confirming the structures through various spectroscopic methods and X-ray diffraction. DFT calculations were used to compare with X-ray diffraction values, revealing insights into the molecular electrostatic potential and physicochemical properties (Huang et al., 2021).

Potential Applications in Medicinal Chemistry

• Research by Bayrak et al. (2009) delves into the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, evaluating their antimicrobial activities. This demonstrates the potential of related compounds in the development of new antimicrobial agents, indicating the broad applicability of similar molecules in medicinal chemistry (Bayrak et al., 2009).

Antitumor Activity

• Nguyen et al. (1990) explored the antitumor activity of a new class of antineoplastic agents, derived from the Fischer indolization of hydrazones. This study highlights the therapeutic potential of compounds with similar structural motifs, particularly in oncology (Nguyen et al., 1990).

Supramolecular Liquid Crystals

• A study by Naoum et al. (2010) investigated the formation of supramolecular liquid crystals through hydrogen-bonding interactions between non-mesomorphic compounds. This research illustrates the significance of molecular design in the development of new materials with specific properties, such as liquid crystals, which have wide-ranging applications in display technologies and other areas (Naoum et al., 2010).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that indole derivatives interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the biological context.

Biochemical Pathways

Indole derivatives are known to affect a variety of biological activities, suggesting that they may impact multiple biochemical pathways .

Result of Action

Given the broad range of biological activities associated with indole derivatives, the effects could be diverse depending on the specific target and biological context .